Cas no 66421-25-8 (5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester)
66421-25-8 structure
Product Name:5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
CAS No:66421-25-8
MF:C18H16N2O6
MW:356.329444885254
CID:388452
PubChem ID:21314970
Update Time:2025-04-19
5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
- ethyl 3-[3-(5-ethoxycarbonyl-1,2-oxazol-3-yl)phenyl]-1,2-oxazole-5-carboxylate
- Diethyl 3,3'-(1,3-phenylene)di(1,2-oxazole-5-carboxylate)
- Diethyl 3,3'-(1,3-phenylene)bis(isoxazole-5-carboxylate)
- DTXSID10612239
- SCHEMBL11509779
- 66421-25-8
-
- Inchi: 1S/C18H16N2O6/c1-3-23-17(21)15-9-13(19-25-15)11-6-5-7-12(8-11)14-10-16(26-20-14)18(22)24-4-2/h5-10H,3-4H2,1-2H3
- InChI Key: VNGZNDBFSHDBRZ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC(C2C=CC=C(C3C=C(C(=O)OCC)ON=3)C=2)=N1
Computed Properties
- Exact Mass: 356.10083623g/mol
- Monoisotopic Mass: 356.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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